4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide

• Molecular Formula: C17H16ClFN2O2
• Molecular Weight: 334.8 g/mol
• IUPAC Name: 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide
• InChI: InChI=1S/C17H16ClFN2O2/c1-2-3-16(22)20-12-6-4-11(5-7-12)17(23)21-13-8-9-15(19)14(18)10-13/h4-10H,2-3H2,1H3,(H,20,22)(H,21,23)
• InChI Key: VKXQGDSPGLPANX-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)F)Cl

Description

4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide, also known as BCFB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. BCFB is a benzamide derivative that is synthesized using specific chemical reactions and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide is complex and involves the inhibition of specific enzymes that play a critical role in various cellular processes. 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a critical role in the production of prostaglandins, which are involved in pain and inflammation. By inhibiting the activity of COX-2, 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide can reduce pain and inflammation.
Biochemical and Physiological Effects:
4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide has been shown to exhibit potent analgesic and anti-inflammatory properties in various studies. 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide has also been shown to inhibit the activity of certain enzymes that play a critical role in various cellular processes, which can have significant biochemical and physiological effects. 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide has been shown to reduce pain and inflammation, which can have a significant impact on the quality of life of individuals suffering from various conditions.

Advantages and Limitations for Lab Experiments

4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide has several advantages and limitations for lab experiments. One of the primary advantages of 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide is its potent analgesic and anti-inflammatory properties, which make it an ideal compound for studying pain and inflammation. However, 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide has several limitations, including its complex synthesis process, which can make it challenging to obtain pure samples.

Future Directions

There are several future directions for the study of 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide. One of the primary future directions is the development of new synthesis methods that can produce pure samples of 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide more efficiently. Another future direction is the study of the potential applications of 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide in the treatment of various conditions, such as chronic pain and inflammation. Additionally, the study of the mechanism of action of 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide and its effects on various cellular processes is an area of significant interest for future research.

Synthesis Methods

The synthesis of 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide involves a multi-step process that includes the reaction of 3-chloro-4-fluoroaniline with butyric anhydride to form 3-(butanoylamino)-4-chloro-1-fluorobenzene. This intermediate compound is then reacted with 4-aminobenzoic acid to form 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide. The synthesis of 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide is a complex process that requires specific reagents and conditions to ensure product purity.

Scientific Research Applications

4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide is in the field of pharmacology, where it has been shown to exhibit potent analgesic and anti-inflammatory properties. 4-(butanoylamino)-N-(3-chloro-4-fluorophenyl)benzamide has also been studied in the field of biochemistry, where it has been shown to inhibit the activity of certain enzymes that play a critical role in various cellular processes.